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Introduction

Protein Tyrosine Phosphatase 1B (PTP1B) is a key negative regulator in the insulin and leptin
signaling pathways.[1][2] Its overexpression or increased activity is associated with insulin
resistance, type 2 diabetes, and obesity. Consequently, the inhibition of PTP1B has emerged
as a promising therapeutic strategy for the treatment of these metabolic disorders. Natural
products are a rich source of potential PTP1B inhibitors. Guajadial C, a meroterpenoid isolated
from the leaves of Psidium guajava, belongs to a class of compounds that have demonstrated
significant PTP1B inhibitory activity. These application notes provide a detailed protocol for
evaluating the inhibitory effects of Guajadial C on PTP1B and a summary of the inhibitory
activities of related compounds from the same source.

PTP1B Signaling Pathway and Inhibition

PTP1B primarily exerts its regulatory function by dephosphorylating the insulin receptor (IR)
and insulin receptor substrate (IRS) proteins, as well as Janus kinase 2 (JAK2) in the leptin
signaling cascade. This dephosphorylation attenuates the downstream signaling, leading to
decreased glucose uptake and increased appetite. Inhibition of PTP1B by a molecule like
Guajadial C would block this dephosphorylation, thereby enhancing insulin and leptin
sensitivity.
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Prepare Reagents
(Buffer, PTP1B, pNPP, Guajadial C)

Add Assay Buffer to wells

Add Guajadial C (or DMSO for control)
to respective wells

Add PTP1B enzyme solution
to all wells

Y

Gre-incubate at 37°C for 10 minutes)

Initiate reaction by adding pNPP solution

Gncubate at 37°C for 30 minutes)

Stop reaction by adding 1 M NaOH

Measure absorbance at 405 nm

Calculate % Inhibition and IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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